Cas no 41873-67-0 (Ethyl 2-hydroxy-5-methylphenylacetate)

• Product Name: Ethyl 2-hydroxy-5-methylphenylacetate
• CAS No: 41873-67-0
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 4963020
• Update Time: 2025-10-28

Ethyl 2-hydroxy-5-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-hydroxy-5-methylphenylacetate

• Inchi： 1S/C11H14O3/c1-3-14-11(13)7-9-6-8(2)4-5-10(9)12/h4-6,12H,3,7H2,1-2H3
• InChI Key： UZTWZRCCFVYYKJ-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(=CC=C(C)C=1)O)=O

Computed Properties

• Exact Mass: 194.094294304 g/mol
• Monoisotopic Mass: 194.094294304 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 194.23
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5

Additional information on Ethyl 2-hydroxy-5-methylphenylacetate

Ethyl 2-hydroxy-5-methylphenylacetate (CAS No. 41873-67-0): A Comprehensive Overview

Ethyl 2-hydroxy-5-methylphenylacetate (CAS No. 41873-67-0) is a significant compound in the field of organic chemistry and pharmaceutical research. This ester derivative of phenylacetic acid has garnered attention due to its unique structural properties and potential applications in various scientific domains. The compound's molecular structure, characterized by a hydroxyl group and a methyl substituent on the phenyl ring, makes it a versatile intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.

The synthesis of Ethyl 2-hydroxy-5-methylphenylacetate involves meticulous chemical transformations that highlight the compound's reactivity and functional diversity. Typically, the synthesis begins with the esterification of 2-hydroxy-5-methylbenzoic acid with ethanol under acidic conditions. This process underscores the importance of catalysts and reaction conditions in achieving high yields and purity. Recent advancements in green chemistry have led to the development of more sustainable synthetic routes, incorporating biocatalysts or microwave-assisted reactions to enhance efficiency and minimize environmental impact.

One of the most compelling aspects of Ethyl 2-hydroxy-5-methylphenylacetate is its role as a precursor in the development of bioactive molecules. The presence of both hydroxyl and ester functional groups provides multiple sites for chemical modification, enabling the design of novel compounds with tailored biological activities. For instance, researchers have explored its utility in synthesizing derivatives with potential antimicrobial and anti-inflammatory properties. These studies leverage computational chemistry tools to predict molecular interactions, further refining the design process.

In the realm of pharmaceutical research, Ethyl 2-hydroxy-5-methylphenylacetate has been investigated for its potential as an intermediate in drug development. Its structural motif is reminiscent of natural products known for their pharmacological effects, such as flavonoids and phenolic acids. By modifying its chemical framework, scientists aim to uncover new therapeutic agents that could address unmet medical needs. Collaborative efforts between academia and industry have accelerated these endeavors, leading to promising candidates for further clinical evaluation.

The compound's physicochemical properties also make it valuable in material science applications. For example, its solubility profile allows it to be incorporated into various formulations, including liquid crystals and polymer matrices. These applications are particularly relevant in optoelectronic devices, where precise control over molecular alignment is crucial. Additionally, its stability under different environmental conditions enhances its suitability for industrial processes.

Recent studies have highlighted the compound's role in environmental chemistry as well. Researchers have examined its degradation pathways under various conditions, providing insights into its environmental footprint. This information is vital for developing sustainable chemical practices that minimize waste and pollution. Moreover, the compound's biodegradability has been assessed, revealing its potential as a safer alternative to some synthetic intermediates used in industrial processes.

The analytical characterization of Ethyl 2-hydroxy-5-methylphenylacetate relies on advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and chromatography. These methods provide detailed structural information essential for confirming purity and identifying impurities. High-resolution NMR spectroscopy, in particular, has been instrumental in elucidating its complex structure and dynamics. Such analytical data are critical for ensuring consistency across different batches and applications.

In conclusion, Ethyl 2-hydroxy-5-methylphenylacetate (CAS No. 41873-67-0) represents a fascinating compound with broad implications across multiple scientific disciplines. Its synthesis, applications, and environmental considerations underscore its significance in modern chemistry research. As methodologies continue to evolve, this compound will undoubtedly remain at the forefront of innovation, driving advancements in pharmaceuticals, materials science, and beyond.